Cas no 3145-16-2 (1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone)

1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone structure
3145-16-2 structure
Product Name:1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone
CAS No:3145-16-2
MF:C12H14O5
MW:238.236564159393
CID:2821712
PubChem ID:71360172
Update Time:2025-04-21

1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Acetyl-2,4,6-trihydroxyphenyl)butan-1-one
    • DTXSID00783982
    • 3145-16-2
    • 1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone
    • Inchi: 1S/C12H14O5/c1-3-4-7(14)11-9(16)5-8(15)10(6(2)13)12(11)17/h5,15-17H,3-4H2,1-2H3
    • InChI Key: DUESBBVBEULWNB-UHFFFAOYSA-N
    • SMILES: CCCC(C1C(O)=C(C(=O)C)C(O)=CC=1O)=O

Computed Properties

  • Exact Mass: 238.08412354Da
  • Monoisotopic Mass: 238.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 94.8Ų
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